Cas no 2639419-06-8 (3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid)

• Product Name: 3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid
• CAS No: 2639419-06-8
• MF: C₁₇H₂₇N₃O₅
• MW: 353.41338467598
• CID: 5942538
• PubChem ID: 165901316
• Update Time: 2025-07-02

3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid
• EN300-1071730
• 3-[3-(1-{[(tert-butoxy)carbonyl]amino}cycloheptyl)-1,2,4-oxadiazol-5-yl]propanoic acid
• 2639419-06-8

• Inchi： 1S/C17H27N3O5/c1-16(2,3)24-15(23)19-17(10-6-4-5-7-11-17)14-18-12(25-20-14)8-9-13(21)22/h4-11H2,1-3H3,(H,19,23)(H,21,22)
• InChI Key： DHCGYOFDGIFISC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2=NOC(CCC(=O)O)=N2)CCCCCC1)=O

Computed Properties

• Exact Mass: 353.19507097g/mol
• Monoisotopic Mass: 353.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Additional information on 3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid

Introduction to 3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2639419-06-8)

3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid, identified by the CAS number 2639419-06-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex heterocyclic structure, which includes a cycloheptyl side chain and an oxadiazole core. The presence of a tert-butoxy carbonylamino group further enhances its structural complexity, making it a promising candidate for various biochemical applications.

The oxadiazole moiety in this compound is particularly noteworthy due to its known biological activity. Oxadiazoles are heterocyclic compounds that exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms within the oxadiazole ring contributes to its stability and reactivity, which are critical factors in drug design. In particular, the 1,2,4-oxadiazol-5-ylpropanoic acid moiety suggests potential interactions with biological targets such as enzymes and receptors, which are essential for modulating cellular processes.

The cycloheptyl side chain in the molecule adds another layer of complexity and functionality. Cycloalkyl groups are often incorporated into drug molecules to improve solubility, metabolic stability, and binding affinity. The cycloheptyl moiety in this compound may contribute to its bioavailability and interactions with biological systems. Additionally, the presence of the (tert-butoxy)carbonylamino group indicates that the compound may be used as an intermediate in the synthesis of more complex pharmaceuticals. This protecting group is commonly employed in peptide chemistry to prevent unwanted side reactions during synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid with high accuracy. Molecular docking studies have shown that this compound may interact with various protein targets, including those involved in inflammation and cancer progression. For instance, preliminary simulations suggest potential binding to cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This aligns with the growing interest in developing novel anti-inflammatory agents that target COX pathways.

In addition to its potential anti-inflammatory properties, 3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid has shown promise in early-stage anticancer research. Oxadiazole derivatives have been extensively studied for their ability to inhibit tumor growth by interfering with critical signaling pathways involved in cell proliferation and survival. The structural features of this compound may allow it to disrupt these pathways effectively. Furthermore, the tert-butoxy carbonylamino group could serve as a handle for further chemical modifications, enabling researchers to fine-tune its biological activity for specific therapeutic applications.

The synthesis of 3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as cyclization and functional group transformations that highlight the expertise required to produce complex molecules like this one. Researchers have leveraged modern synthetic techniques to ensure high yields and purity levels, which are crucial for pharmaceutical applications.

From a regulatory perspective, compounds like 3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid must undergo rigorous testing to evaluate their safety and efficacy before they can be considered for clinical use. This includes preclinical studies involving cell cultures and animal models to assess toxicity and pharmacokinetic properties. The oxadiazole core and other functional groups present in this compound may influence its pharmacokinetic behavior, making it essential to understand how it is absorbed, distributed, metabolized, and excreted by the body.

The role of computational tools in drug discovery cannot be overstated when discussing compounds such as 2639419-06-8. Software platforms like Schrödinger’s Maestro or MOE (Molecular Operating Environment) allow researchers to model interactions between this compound and potential biological targets with remarkable precision. These tools help identify lead compounds that can be further optimized for therapeutic efficacy while minimizing side effects.

In conclusion, 3-3-(1-{(tert-butoxy)carbonylamino}cycloheptyl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2639419-06-8) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile candidate for developing new drugs targeting various diseases. As research continues to uncover new applications for oxadiazole derivatives, 2639419-06-8 may play a crucial role in advancing therapeutic strategies across multiple medical disciplines.